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Compound of Interest

1,1-Dimethyl-4-
Compound Name:
phenylpiperazinium iodide

cat. No.: B1195028

An In-Depth Technical Guide to 1,1-Dimethyl-4-phenylpiperazinium lodide (DMPP)

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and
pharmacological properties of 1,1-Dimethyl-4-phenylpiperazinium iodide (DMPP). It includes
detailed experimental protocols derived from scientific literature and visual representations of
its mechanism of action and experimental applications to support research and development
efforts.

Core Chemical and Physical Properties

1,1-Dimethyl-4-phenylpiperazinium iodide is a quaternary ammonium salt and an N-
arylpiperazine.[1][2] It presents as a white to light yellow or white fine crystalline powder.[2][3]
[4] This compound is a selective nicotinic acetylcholine receptor (NnAChR) agonist and is widely
used as a research tool.[1][5]

Table 1: Chemical and Physical Data for 1,1-Dimethyl-4-phenylpiperazinium lodide
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Property Value Source(s)
1,1-dimethyl-4-

IUPAC Name ) ] o [1]
phenylpiperazin-1-ium;iodide
DMPP, DMPP iodide,

Synonyms Dimethylphenylpiperazinium [1][4]
iodide

CAS Number 54-77-3 [1][5]

Molecular Formula C12H19IN2 [1114]

Molecular Weight 318.20 g/mol [1][5]

Melting Point 234-238 °C [21[41[5]

Appearance White to light yellow powder [3114]
Water: 21 mg/mL[5], DMSO:

Solubility 125 mg/mL (requires [5][6]

ultrasound)[6]

Storage Temperature

-20°C

[4]115]

Purity

>98% (by TLC or titration)

[5117]

Pharmacological Profile and Mechanism of Action

DMPP is a non-selective nicotinic acetylcholine receptor (hAAChR) agonist that stimulates

autonomic ganglia and the adrenal medulla.[5] While it was initially considered a prototype for
ganglionic stimulation, it has been shown to bind with high affinity to nicotinic receptors in the
brain.[8] Its action at nAChRs, which are ligand-gated ion channels, leads to the modulation of
synaptic transmission.[9]

The compound's ability to activate these receptors makes it a valuable tool in neuroscience
research for studying cholinergic signaling.[4] It has been used to investigate the roles of
different nAChR subunits, such as a7 and 0432, in various physiological processes.[5]
Furthermore, DMPP has demonstrated anti-inflammatory effects in various animal models and
can reduce the release of pro-inflammatory cytokines like IL-1, IL-6, and TNF from immune
cells.[8]
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Signaling Pathways

DMPP exerts its effects by binding to and activating nAChRs, leading to depolarization and
subsequent cellular responses.
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DMPP activation of a nicotinic acetylcholine receptor.

Recent studies have also revealed that DMPP can induce glioma regression by inhibiting
angiogenesis, potentially through the Ang-1 and HIF-2a signaling pathways.[10]
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Inhibitory effect of DMPP on angiogenesis in glioma.

Key Experimental Applications and Protocols

DMPP is utilized in a variety of experimental contexts, from electrophysiology to in vivo animal
studies.

In Vitro Electrophysiology

Objective: To study the effect of DMPP on neuronal excitability.
Protocol:
o Prepare a medullary slice from a neonatal rat brain.

 In a voltage-clamped (-60 mV) hypoglossal (XII) motoneuron, bath-apply DMPP at
concentrations ranging from 0.5 to 200 puM.[8][11]

» To isolate nicotinic effects, atropine (1 umol/L) can be included in the bath solution to block
muscarinic receptors.[11]

e Record the inward currents induced by DMPP. These currents are dose-dependent and
indicate an increase in membrane conductance.[11]

In Vivo Cardiovascular Studies in Mice

Objective: To investigate the role of NAChRs in the autonomic regulation of cardiovascular
responses.

Protocol:
¢ Anesthetize mice with urethane.
o Administer DMPP to the anesthetized mice.

e Monitor cardiovascular parameters such as heart rate and blood pressure to assess the
effects of NAChR activation by DMPP.[5]
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This model can be used to study the specific roles of a7 and a432 nAChRs in cardiovascular
regulation.[5]

In Vivo Angiogenesis and Glioma Model

Objective: To assess the anti-angiogenic and anti-tumor effects of DMPP on glioma.

Protocol:

Implant U87 glioma cells onto the chick embryonic chorioallantoic membrane (CAM).
Treat the developing tumor with DMPP.

Monitor the tumor size and vasculature. Studies have shown that DMPP can significantly
inhibit glioma size.[10]

Further analysis can be conducted on the chick yolk-sac membrane (YSM) to observe
DMPP's inhibitory effects on vasculogenesis and angiogenesis, which are key processes in
tumor growth.[10]

Preparation of DMPP Solutions

For In Vitro and In Vivo Use:

Due to the small amount of lyophilized powder, centrifuge the vial at 10,000 x g for 5 minutes
to collect all material at the bottom.[8]

For a stock solution, dissolve the compound in sterile water to a concentration of at least 0.1
mg/mL.[8]

For long-term storage, create small aliquots of the stock solution and store them at -20°C for
up to six months.[8]

Before use, thaw the aliquot and dilute to the desired working concentration in the
appropriate buffer. Fresh solutions are recommended.[8]

Experimental and Logical Workflows

Visualizing the workflow of experiments using DMPP can clarify the research process.
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Classification and applications of DMPP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylpiperazinium iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195028#chemical-and-physical-properties-of-1-1-
dimethyl-4-phenylpiperazinium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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